Cas no 5850-93-1 (Acid Red 141)

• Product Name: Acid Red 141
• CAS No: 5850-93-1
• MF: C₂₀H₁₃N₂NaO₄S
• MW: 400.382994413376
• CID: 85467
• PubChem ID: 135570835
• Update Time: 2025-04-18

Acid Red 141 Chemical and Physical Properties

Names and Identifiers

• Acid Red 141
• sodium 5-[(2-hydroxynaphthyl)azo]naphthalenesulphonate
• C.I.Acid Red 141
• Red AR
• Vondacid Red G
• NSC 45205
• SCHEMBL10621003
• 1-Naphthalenesulfonic acid, 5-[(2-hydroxy-1-naphthalenyl)azo]-, monosodium salt
• 1-Naphthalenesulfonic acid, 5-(2-(2-hydroxy-1-naphthalenyl)diazenyl)-, sodium salt (1:1)
• Fast Red GO
• Benzyl Red AS
• Roccelline CS
• C.I. Acid Red 141
• Azo Acid Red R
• 5850-93-1
• Acid Red ML
• Fast Red V
• Benzyl Red A
• Vondacid Red GS
• CHEMBL2028577
• EINECS 227-460-7
• NS00047735
• C.I. Acid Red 141, monosodium salt
• 1-Naphthalenesulfonic acid, 5-((2-hydroxy-1-naphthalenyl)azo)-, monosodium salt
• C.I. 15625
• Eniacid Red AGS
• Sodium 5-((2-hydroxynaphthyl)azo)naphthalenesulphonate
• Airedale Red AG
• DTXSID2064026
• Roccelline G (VAN)
• Brilliant Fast Red G
• Acid Leather Red AS
• DTXCID5042409
• 1-Naphthalenesulfonic acid, 5-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-, sodium salt (1:1)
• 227-460-7

• Inchi： 1S/C20H14N2O4S.Na/c23-18-12-11-13-5-1-2-6-14(13)20(18)22-21-17-9-3-8-16-15(17)7-4-10-19(16)27(24,25)26;/h1-12,23H,(H,24,25,26);/q;+1/p-1/b22-21+;
• InChI Key： XNQZZTFTKVKXOR-QUABFQRHSA-M
• SMILES： S(C1C=CC=C2C(=CC=CC2=1)/N=N/C1=C(C=CC2C=CC=CC=21)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 400.04900
• Monoisotopic Mass: 400.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 746
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Density: 1.42
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 110.53000
• LogP: 6.09890